- Reaction of diallyl disulfide with acetylene in potassium hydroxide-DMSO superoxide media, Zhurnal Organicheskoi Khimii, 1989, 25(2), 270-4
Cas no 105278-48-6 (1-Propene, 1-(ethenylthio)-)
1-Propene, 1-(ethenylthio)- structure
Product Name:1-Propene, 1-(ethenylthio)-
CAS No:105278-48-6
MF:C5H8S
MW:100.182020187378
CID:1152022
PubChem ID:71333463
Update Time:2025-04-20
1-Propene, 1-(ethenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene, 1-(ethenylthio)-
- 1-ethenylsulfanylprop-1-ene
- 1-(Ethenylsulfanyl)prop-1-ene
- DTXSID70761717
- vinyl 1-propenyl sulfide
- 105278-48-6
-
- Inchi: 1S/C5H8S/c1-3-5-6-4-2/h3-5H,2H2,1H3
- InChI Key: XEUVKCJHIIMXRA-UHFFFAOYSA-N
- SMILES: S(C=C)C=CC
Computed Properties
- Exact Mass: 100.03474
- Monoisotopic Mass: 100.03467143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 55
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
1-Propene, 1-(ethenylthio)- Production Method
Production Method 1
Reaction Conditions
1.1C:KOH, C:Hydroquinone, S:DMSO
Reference
1-Propene, 1-(ethenylthio)- Raw materials
1-Propene, 1-(ethenylthio)- Preparation Products
1-Propene, 1-(ethenylthio)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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